1-(4-ethoxyphenyl)-3-(2-fluoro-4-methoxyphenyl)-3-hydroxy-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide

• IUPAC Name: 1-(4-ethoxyphenyl)-3-(2-fluoro-4-methoxyphenyl)-2,5,6,7-tetrahydroimidazo[2,1-b][1,3]thiazin-4-ium-3-ol;bromide
• InChI: InChI=1S/C21H24FN2O3S.BrH/c1-3-27-16-7-5-15(6-8-16)23-14-21(25,24-11-4-12-28-20(23)24)18-10-9-17(26-2)13-19(18)22;/h5-10,13,25H,3-4,11-12,14H2,1-2H3;1H/q+1;/p-1
• InChI Key: MFKJBAYCNFBCCQ-UHFFFAOYSA-M
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC([N+]3=C2SCCC3)(C4=C(C=C(C=C4)OC)F)O.[Br-]
• Molecular Formula: C21H24BrFN2O3S
• Molecular Weight: 483.4 g/mol
• CAS No.: 1106749-38-5

Description

1-(4-ethoxyphenyl)-3-(2-fluoro-4-methoxyphenyl)-3-hydroxy-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide is a useful research compound. Its molecular formula is C21H24BrFN2O3S and its molecular weight is 483.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis and Properties : The compound was synthesized through a condensation process involving substituted phenacyl bromides. Its structure was characterized using IR, 1H-NMR, 13C-NMR, and LCMS spectral data, establishing its distinct chemical identity (Demchenko et al., 2003).

• Crystal Structure Analysis : Detailed crystal structure analysis was conducted, revealing insights into the molecular composition and structure of related compounds. This analysis included elemental analysis, IR spectrum, and 1H NMR (Banu et al., 2013).

Chemical Reactions and Derivatives

• Formation of Derivatives : Research shows that these compounds can undergo reactions to form derivatives with potential biological applications. For example, the interaction of substituted phenacyl bromides leads to the formation of new compounds with varied substituents (Majalakere et al., 2020).

• Recyclization Processes : The compound's structure allows for recyclization under certain conditions, leading to the formation of new thiazinium salts. This reaction pathway opens up possibilities for creating a range of derivatives (Guseinov et al., 2020).

Biological and Pharmacological Potential

• Anti-Inflammatory Properties : Some derivatives of this compound have been studied for their potential anti-inflammatory properties. This includes in vivo studies using animal models to assess the efficacy of these compounds (Demchenko et al., 1999).

• Growth Regulatory Activity : Investigations into the effects of these compounds on the physiological development of plants have been conducted. Some derivatives showed promising results in influencing the growth of plant seedlings (Slyvka et al., 2022).

• Potential as Radiosensitizers : Research indicates that derivatives of this compound could serve as effective radiosensitizers, enhancing the efficacy of radiation therapy in cancer treatment. This application has been explored against various cancer cell lines (Majalakere et al., 2020).